BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling LDN-211904

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383

For researchers, scientists, and drug development professionals, the safe and effective
handling of potent chemical compounds is paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for the selective EphB3 inhibitor, LDN-211904. Adherence to these protocols is critical to
ensure laboratory safety and maintain experimental integrity.

Chemical and Safety Data Summary

LDN-211904 and its oxalate salt are potent and reversible inhibitors of the EphB3 receptor
tyrosine kinase.[1][2][3][4] While a comprehensive Safety Data Sheet (SDS) is not publicly
available, information from suppliers and the nature of the compound necessitate handling with
care. The following table summarizes key quantitative data.
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Property Value Source
Formulation LDN-211904 Oxalate [1]
Appearance Solid [1]
Molecular Formula C21H21CIN40O5 [5]
IC50 for EphB3 79 nM [1][31[4]

> 2.5 mg/mL in various
o solvents including DMSO,
Solubility [1]
PEG300, Tween-80, and

Saline mixtures.

-80°C for up to 6 months;

Storage (Stock Solution)
-20°C for up to 1 month.[1][2]

o Standard Handling (A) - Potent
Toxicity ] [2]
compound, handle with care.

Personal Protective Equipment (PPE) Protocol

Given the potent biological activity of LDN-211904, a stringent PPE protocol is mandatory to
prevent exposure through inhalation, skin contact, or ingestion.

1. Engineering Controls:

o Always handle solid LDN-211904 and concentrated stock solutions within a certified
chemical fume hood or a Class Il Biosafety Cabinet to minimize inhalation risk.

2. Personal Protective Equipment:

o Gloves: Wear two pairs of nitrile chemotherapy-rated gloves. Change gloves immediately if
contaminated and every two hours during extended handling.

o Eye Protection: Use chemical safety goggles or a full-face shield to protect against splashes.

e Lab Coat: A disposable, fluid-resistant gown or a dedicated lab coat that is regularly
laundered should be worn. Ensure it has long sleeves and is fully buttoned.
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» Respiratory Protection: For operations with a high risk of aerosolization (e.g., weighing large
guantities of powder), a NIOSH-approved N95 or higher-level respirator is recommended.

Experimental Protocols: Safe Handling and Disposal
1. Preparation of Stock Solutions:
» Pre-Weighing: Before bringing the compound into the weighing area, prepare all necessary

equipment, including a calibrated analytical balance, weighing paper, and appropriate
solvent.

e Weighing: Carefully weigh the required amount of LDN-211904 powder inside a chemical
fume hood. Use anti-static weighing dishes to prevent dispersal of the powder.

¢ Solubilization: Add the solvent to the solid compound in a fume hood.[1] Sonication or gentle
heating may be used to aid dissolution if precipitation occurs.[1] For a 10 mM stock solution
in DMSO, this is a common starting point.[1]

o Storage: Store stock solutions in clearly labeled, tightly sealed vials at -20°C or -80°C as
recommended.[1][2]

2. Spill Management:
o Evacuate: Clear the immediate area of all personnel.

o Contain: For small spills, cover with an absorbent material (e.g., vermiculite or chemical
absorbent pads).

o Neutralize (if applicable): There are no specific neutralization recommendations for LDN-
211904. Do not attempt to neutralize with other chemicals unless specified by an SDS.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and any
contaminated debris into a sealed, labeled hazardous waste container. Clean the spill area
with a suitable laboratory detergent and then with 70% ethanol.

o Report: Report all spills to the laboratory supervisor and follow institutional reporting
procedures.
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3. Disposal Plan:

e Solid Waste: All disposable materials contaminated with LDN-211904 (e.g., gloves, weighing
paper, pipette tips) must be collected in a dedicated, clearly labeled hazardous chemical

waste container.

» Liquid Waste: Unused or waste solutions of LDN-211904 should be collected in a sealed,
labeled hazardous liquid waste container. Do not pour down the drain.

» Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office, following all local, state, and federal regulations.

Visualizing Safe Handling and Mechanism of Action

To further clarify the procedural steps and the compound's biological context, the following

diagrams are provided.
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Safe Handling Workflow for LDN-211904
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LDN-211904 Inhibition of EphB3 Signaling Pathway

By implementing these safety protocols and understanding the mechanism of action of LDN-
211904, researchers can minimize risks and conduct their work with confidence and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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